Cas no 888469-09-8 (N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide)

• Product name: N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide
• CAS No: 888469-09-8
• MF: C₂₀H₂₀N₂O₅
• MW: 368.383205413818
• CID: 6020950
• PubChem ID: 7501986

N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide
• N-(3,4-dimethoxyphenyl)-3-(propanoylamino)-1-benzofuran-2-carboxamide
• AKOS024617319
• F1883-1218
• AB00677291-01
• N-(3,4-dimethoxyphenyl)-3-propionamidobenzofuran-2-carboxamide
• 888469-09-8

• Inchi： 1S/C20H20N2O5/c1-4-17(23)22-18-13-7-5-6-8-14(13)27-19(18)20(24)21-12-9-10-15(25-2)16(11-12)26-3/h5-11H,4H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key： KQHXNDNNBZECJV-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CC)=C1C(NC1=CC=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 368.13722174g/mol
• Monoisotopic Mass: 368.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide (CAS No. 888469-09-8)

N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide (CAS No. 888469-09-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities. The presence of a dimethoxyphenyl moiety and a propanamido group in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown growing interest in benzofuran-based compounds, particularly those with carboxamide functionalities, as they exhibit a wide range of pharmacological properties. Researchers are actively investigating the potential of N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide in areas such as enzyme inhibition, receptor modulation, and cellular signaling pathways. Its structural complexity and versatility make it a valuable tool for studying molecular interactions and designing novel therapeutic agents.

The compound's CAS No. 888469-09-8 serves as a unique identifier in chemical databases, facilitating its tracking and referencing in academic and industrial research. When searching for this compound, users often look for keywords such as "benzofuran carboxamide synthesis," "dimethoxyphenyl derivatives," and "propanamido benzofuran applications." These search trends reflect the compound's relevance in modern medicinal chemistry and its potential role in addressing current health challenges.

One of the most intriguing aspects of N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide is its potential application in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's disease, scientists are exploring compounds that can modulate key biological targets. The dimethoxyphenyl group in this molecule is structurally similar to certain natural products known for their neuroprotective effects, making it a subject of interest in preclinical studies.

From a synthetic chemistry perspective, the preparation of N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide involves multi-step organic reactions that highlight modern heterocyclic compound synthesis techniques. Researchers often search for "benzofuran-2-carboxamide preparation methods" or "amide coupling strategies for heterocycles," indicating the technical challenges and innovations associated with its production. The compound's purity and characterization are critical factors that determine its suitability for various applications.

In the context of drug discovery, N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide represents an interesting scaffold for structure-activity relationship (SAR) studies. Medicinal chemists are particularly interested in how modifications to its propanamido side chain or methoxy groups might affect its biological profile. This aligns with current trends in fragment-based drug design and molecular hybridization approaches that dominate modern pharmaceutical research.

The physicochemical properties of CAS No. 888469-09-8, including its solubility, stability, and lipophilicity, are frequently searched topics among researchers. These parameters are crucial for understanding the compound's drug-likeness and potential formulation challenges. The presence of both polar (carboxamide) and non-polar (benzofuran core) regions in its structure creates an interesting balance that affects its pharmacokinetic behavior.

Analytical characterization of N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are essential for reliable research outcomes. Scientists often search for "benzofuran derivative characterization" or "spectral data for carboxamide compounds" when working with this molecule.

Beyond pharmaceutical applications, N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide has potential uses in material science. The benzofuran core is known to contribute to interesting photophysical properties, making such compounds candidates for organic electronic applications. This dual potential in both life sciences and materials science increases the compound's value in interdisciplinary research.

As research on CAS No. 888469-09-8 continues to evolve, safety and toxicity profiles remain important considerations. While not classified as hazardous, proper handling procedures should always be followed when working with this compound in laboratory settings. Researchers typically look for "benzofuran derivative safety data" or "carboxamide compound handling guidelines" to ensure safe laboratory practices.

The future directions for N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide research may include exploring its potential as a lead compound for various therapeutic areas, optimizing its synthetic route for scale-up, and investigating its mechanism of action at the molecular level. These avenues align with current priorities in precision medicine and targeted drug delivery systems that dominate contemporary pharmaceutical innovation.

In conclusion, N-(3,4-dimethoxyphenyl)-3-propanamido-1-benzofuran-2-carboxamide (CAS No. 888469-09-8) represents a fascinating example of modern heterocyclic chemistry with significant potential across multiple scientific disciplines. Its unique structural features and growing research interest position it as a compound worthy of continued investigation in both academic and industrial settings.